
Compound of Interest

Compound Name: Ingenol-5,20-acetonide-3-O-angelate

Cat. No.: B10862246

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthetic pathway of ingenol esters, a class of diterpenoids with significant pharma

plant sources inefficient, driving research into its natural biosynthetic pathway for potential biotechnological production[3]. This document details the k

Overview of the Ingenol Ester Biosynthetic Pathway
The biosynthesis of ingenol esters begins with the universal diterpene precursor, geranylgeranyl pyrophosphate (GGPP), derived from the methyleryt

Cyclase Phase: Formation of the initial macrocyclic diterpene scaffold, casbene, from GGPP.

Oxidase and Rearrangement Phase: A series of regio-specific oxidations and an unconventional cyclization cascade that transforms the casbene m

Tailoring Phase: Late-stage acylation of the ingenol core by acyltransferases to produce various ingenol esters.

The elucidation of this pathway has largely been achieved through transcriptomic analysis of ingenol-producing plants like Euphorbia lathyris and Eup

Detailed Biosynthetic Steps
The biosynthesis initiates in the plastids where geranylgeranyl pyrophosphate (GGPP) is cyclized by the enzyme casbene synthase (CBS) to form the

Following the formation of casbene, a series of modifications are catalyzed by membrane-bound cytochrome P450 monooxygenases (CYPs) and an 

First Oxidation: The cytochrome P450 enzyme CYP71D445 catalyzes the regio-specific hydroxylation of casbene at the C9 position to produce 9-h

Second Oxidation: Another P450, CYP726A27, hydroxylates 9-hydroxycasbene at the C5 position, yielding 5,9-dihydroxycasbene[3].

Dehydrogenation and Cyclization: An alcohol dehydrogenase (ADH1) catalyzes the dehydrogenation of the hydroxyl groups. This is followed by a s

The subsequent steps to convert the lathyrane skeleton of jolkinol C into the tigliane and finally the ingenane skeleton are believed to involve further d

digraph "Ingenol Biosynthesis Pathway" {

  graph [rankdir="LR", splines=ortho, nodesep=0.4];

  node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

  edge [fontname="Arial", fontsize=9];

// Nodes

GGPP [label="Geranylgeranyl\nPyrophosphate (GGPP)", fillcolor="#F1F3F4", fontcolor="#202124"];

Casbene [label="Casbene", fillcolor="#F1F3F4", fontcolor="#202124"];

Oxy1 [label="9-hydroxycasbene", fillcolor="#F1F3F4", fontcolor="#202124"];

Oxy2 [label="5,9-dihydroxycasbene", fillcolor="#F1F3F4", fontcolor="#202124"];

JolkinolC [label="Jolkinol C\n(Lathyrane skeleton)", fillcolor="#F1F3F4", fontcolor="#202124"];

Intermediate [label="Multiple Steps\n(Tigliane skeleton)", fillcolor="#F1F3F4", fontcolor="#202124"];

Ingenol [label="Ingenol\n(Ingenane skeleton)", fillcolor="#FBBC05", fontcolor="#202124"];

IngenolEster [label="Ingenol-3-angelate", fillcolor="#34A853", fontcolor="#FFFFFF"];
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// Edges

GGPP -> Casbene [label=" Casbene Synthase (CBS) ", color="#4285F4", fontcolor="#202124"];

Casbene -> Oxy1 [label=" CYP71D445 ", color="#4285F4", fontcolor="#202124"];

Oxy1 -> Oxy2 [label=" CYP726A27 ", color="#4285F4", fontcolor="#202124"];

Oxy2 -> JolkinolC [label=" ADH1 ", color="#4285F4", fontcolor="#202124"];

JolkinolC -> Intermediate [label=" P450s? ", style=dashed, color="#EA4335", fontcolor="#202124"];

Intermediate -> Ingenol [label=" P450s? ", style=dashed, color="#EA4335", fontcolor="#202124"];

Ingenol -> IngenolEster [label=" BAHD Acyltransferases\n(+ Angelyl-CoA) ", color="#4285F4", fontcolor="#202124

}

Transformation: Expression vectors containing candidate genes are transformed into Agrobacterium tumefaciens

Culture and Infiltration:Agrobacterium cultures are grown and then infiltrated into the leaves of 4-6 week o

Incubation and Harvest: Plants are incubated for 3-5 days to allow for transient gene expression and enzyme 

Metabolite Extraction: Metabolites are extracted from the leaf tissue using an organic solvent (e.g., ethyl 

Analysis: The extracted metabolites are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid C

In vitro assays are used to confirm the specific function and kinetics of an individual enzyme[5].
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Enzyme Expression and Purification: The gene of interest is expressed in a suitable host, typically E. coli 

Reaction Setup: The purified enzyme (or microsomal fraction) is incubated in a buffered solution with the su

Incubation: The reaction is incubated at an optimal temperature (e.g., 30°C) for a set period.

Quenching and Extraction: The reaction is stopped (quenched), and the products are extracted with an organic

Analysis: The products are analyzed by LC-MS or other appropriate analytical techniques to confirm their ide

Associated Signaling and Mechanism of Action

While not part of its biosynthesis, the mechanism of action of ingenol mebutate is critical for its therapeuti

PKC Activation: Ingenol mebutate binds to and activates PKCδ.

Downstream Signaling: This activation leads to the phosphorylation of the MEK/ERK signaling cascade[8].
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Cellular Effects: The activation of this pathway in aberrant keratinocytes induces rapid mitochondrial swell

```dot

digraph "Ingenol Mebutate Mechanism of Action" {

  graph [nodesep=0.5];

  node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

  edge [fontname="Arial", fontsize=9];

// Nodes

IM [label="Ingenol Mebutate", fillcolor="#F1F3F4", fontcolor="#202124"];

PKC [label="Protein Kinase C δ\n(PKCδ)", fillcolor="#F1F3F4", fontcolor="#202124"];

MEK [label="MEK", fillcolor="#F1F3F4", fontcolor="#202124"];

ERK [label="ERK", fillcolor="#F1F3F4", fontcolor="#202124"];

Death [label="Mitochondrial Swelling &\nNecrotic Cell Death", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Inflammation [label="Inflammatory Response\n(TNF-α, IL-8 release)", fillcolor="#FBBC05", fontcolor="#202124"]

// Edges

IM -> PKC [label=" Binds & Activates ", color="#4285F4", fontcolor="#202124"];

PKC -> MEK [label=" Phosphorylates ", color="#4285F4", fontcolor="#202124"];

MEK -> ERK [label=" Phosphorylates ", color="#4285F4", fontcolor="#202124"];

ERK -> Death [color="#4285F4"];

PKC -> Inflammation [color="#4285F4"];

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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